9,10-Dihydro-4H-thieno[2,3-c][1]benzazepin-10-one

• Molecular Formula: C12H9NOS
• Molecular Weight: 215.27 g/mol
• IUPAC Name: 5,10-dihydrothieno[2,3-c][1]benzazepin-4-one
• InChI: InChI=1S/C12H9NOS/c14-12-11-9(5-6-15-11)7-8-3-1-2-4-10(8)13-12/h1-6H,7H2,(H,13,14)
• InChI Key: AQZQXJXTWLFBFZ-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C(=O)NC3=CC=CC=C31)SC=C2

Description

9,10-Dihydro-4H-thieno[2,3-c][1]benzazepin-10-one is a useful research compound. Its molecular formula is C12H9NOS and its molecular weight is 215.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5.0 g of the product of Example 5 in 100 ml of 3:1 acetone-water containing 30 ml of 1N HCl is refluxed for 24 hours. The reaction mixture is concentrated in vacuo to a residue which is dissolved in 100 ml of glacial acetic acid. The mixture is stirred at 70° C. while 10.0 g of zinc dust is slowly added. Stirring is continued for 6 hours. The reaction mixture is cooled to room temperature and filtered. The filtrate is evaporated in vacuo to a residue which is extracted with chloroform. The organic layer is dried over sodium sulfate and concentrated in vacuo to give 2.9 g of the desired product as a brown solid, M+ =215.